1,4-(bis-glutathion-S-yl)-1,2,3,4-tetrachloro-1,3-butadiene
1,4-(bis-glutathion-S-yl)-1,2,3,4-tetrachloro-1,3-butadiene
Brand Name:
Vulcanchem
CAS No.:
115664-52-3
VCID:
VC0055670
InChI:
InChI=1S/C24H32Cl4N6O12S2/c25-15(17(27)23(7-47,21(45)31-5-13(37)38)33-11(35)3-1-9(29)19(41)42)16(26)18(28)24(8-48,22(46)32-6-14(39)40)34-12(36)4-2-10(30)20(43)44/h9-10,47-48H,1-8,29-30H2,(H,31,45)(H,32,46)(H,33,35)(H,34,36)(H,37,38)(H,39,40)(H,41,42)(H,43,44)/b17-15+,18-16+/t9-,10-,23-,24-/m0/s1
SMILES:
C(CC(=O)NC(CS)(C(=C(C(=C(C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)Cl)Cl)Cl)Cl)C(=O)NCC(=O)O)C(C(=O)O)N
Molecular Formula:
C24H32Cl4N6O12S2
Molecular Weight:
802.5 g/mol
1,4-(bis-glutathion-S-yl)-1,2,3,4-tetrachloro-1,3-butadiene
CAS No.: 115664-52-3
Main Products
VCID: VC0055670
Molecular Formula: C24H32Cl4N6O12S2
Molecular Weight: 802.5 g/mol
| CAS No. | 115664-52-3 |
|---|---|
| Product Name | 1,4-(bis-glutathion-S-yl)-1,2,3,4-tetrachloro-1,3-butadiene |
| Molecular Formula | C24H32Cl4N6O12S2 |
| Molecular Weight | 802.5 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2S,3E,5E,7S)-7-[[(4S)-4-amino-4-carboxybutanoyl]amino]-1,8-bis(carboxymethylamino)-3,4,5,6-tetrachloro-1,8-dioxo-2,7-bis(sulfanylmethyl)octa-3,5-dien-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C24H32Cl4N6O12S2/c25-15(17(27)23(7-47,21(45)31-5-13(37)38)33-11(35)3-1-9(29)19(41)42)16(26)18(28)24(8-48,22(46)32-6-14(39)40)34-12(36)4-2-10(30)20(43)44/h9-10,47-48H,1-8,29-30H2,(H,31,45)(H,32,46)(H,33,35)(H,34,36)(H,37,38)(H,39,40)(H,41,42)(H,43,44)/b17-15+,18-16+/t9-,10-,23-,24-/m0/s1 |
| Standard InChIKey | CPQIOCSSYOKBQY-FYXRKLMBSA-N |
| Isomeric SMILES | C([C@H](N)C(=O)O)CC(=O)N[C@](C(=O)NCC(=O)O)(/C(=C(\Cl)/C(=C(\Cl)/[C@](NC(=O)CC[C@H](N)C(=O)O)(C(=O)NCC(=O)O)CS)/Cl)/Cl)CS |
| SMILES | C(CC(=O)NC(CS)(C(=C(C(=C(C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)Cl)Cl)Cl)Cl)C(=O)NCC(=O)O)C(C(=O)O)N |
| Canonical SMILES | C(CC(=O)NC(CS)(C(=C(C(=C(C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)Cl)Cl)Cl)Cl)C(=O)NCC(=O)O)C(C(=O)O)N |
| Synonyms | 1,4-(bis-glutathion-S-yl)-1,2,3,4-tetrachloro-1,3-butadiene BCTB |
| PubChem Compound | 3035988 |
| Last Modified | Nov 11 2021 |
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